Cas no 96479-96-8 (Oxirane, (bromomethyl)-, (2S)-)

• Product Name: Oxirane, (bromomethyl)-, (2S)-
• CAS No: 96479-96-8
• MF: C₃H₅BrO
• MW: 136.975200414658
• CID: 1986616
• Update Time: 2024-12-25

Oxirane, (bromomethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, (bromomethyl)-, (2S)-
• (S)-(+)-Epiboromohydrin
• Oxirane, 2-(bromomethyl)-, (2S)-
• (2S)-2-(Bromomethyl)oxirane

• Inchi： 1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2/t3-/m1/s1
• InChI Key： GKIPXFAANLTWBM-GSVOUGTGSA-N
• SMILES： O1C[C@H]1CBr

Computed Properties

• Exact Mass: 135.952
• Monoisotopic Mass: 135.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Density: 1.744±0.06 g/cm3(Predicted)
• Boiling Point: 135.0±15.0 °C(Predicted)